Cas no 2228182-82-7 (methyl 5-(4-hydroxypiperidin-4-yl)methylfuran-2-carboxylate)

• Product Name: methyl 5-(4-hydroxypiperidin-4-yl)methylfuran-2-carboxylate
• CAS No: 2228182-82-7
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5899338
• PubChem ID: 165685342
• Update Time: 2025-10-30

methyl 5-(4-hydroxypiperidin-4-yl)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-hydroxypiperidin-4-yl)methylfuran-2-carboxylate
• EN300-1738499
• 2228182-82-7
• methyl 5-[(4-hydroxypiperidin-4-yl)methyl]furan-2-carboxylate

• Inchi： 1S/C12H17NO4/c1-16-11(14)10-3-2-9(17-10)8-12(15)4-6-13-7-5-12/h2-3,13,15H,4-8H2,1H3
• InChI Key： VCSOKHBCXAGKFK-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=C(C(=O)OC)O2)CCNCC1

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.7Ų

Additional information on methyl 5-(4-hydroxypiperidin-4-yl)methylfuran-2-carboxylate

Methyl 5-(4-Hydroxypiperidin-4-yl)Methylfuran-2-Carboxylate: A Comprehensive Overview

Methyl 5-(4-hydroxypiperidin-4-yl)methylfuran-2-carboxylate, identified by the CAS number 2228182-82-7, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique structural features, has garnered attention in fields ranging from pharmaceuticals to materials science. The molecule's structure, comprising a furan ring substituted with a hydroxypiperidine group and a methyl ester, contributes to its versatile properties and potential uses.

Recent advancements in chemical synthesis have enabled the efficient production of methyl 5-(4-hydroxypiperidin-4-yl)methylfuran-2-carboxylate. Researchers have explored various synthetic pathways, including multi-component reactions and enzymatic catalysis, to optimize the synthesis process. These methods not only enhance yield but also reduce environmental impact, aligning with the growing demand for sustainable chemical manufacturing.

The compound's applications are diverse. In the pharmaceutical industry, methyl 5-(4-hydroxypiperidin-4-yl)methylfuran-2-carboxylate has shown promise as a precursor for bioactive molecules. Its ability to form stable bonds with other functional groups makes it an ideal building block for drug development. Recent studies have highlighted its potential in targeting specific enzymes involved in neurodegenerative diseases, such as Alzheimer's, demonstrating its role in therapeutic research.

In addition to pharmaceutical applications, this compound has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of conductive polymers and optoelectronic devices. Researchers have investigated its integration into polymer blends to enhance mechanical and thermal stability, opening avenues for its application in advanced materials.

The environmental impact of methyl 5-(4-hydroxypiperidin-4-yl)methylfuran-2-carboxylate has also been a focus of recent studies. Assessments of its biodegradability and toxicity have provided insights into its safety profile. Findings suggest that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, which is crucial for its consideration in eco-friendly industrial processes.

Looking ahead, the continued exploration of methyl 5-(4-hydroxypiperidin-4-yl)methylfuran-2-carboxylate's properties will undoubtedly unlock new applications. Collaborative efforts between academia and industry are expected to drive innovation, particularly in areas such as green chemistry and personalized medicine. As research progresses, this compound stands poised to make significant contributions to both scientific advancement and industrial growth.